1-(1-Adamantylcarbonyl)-4-(2-furoyl)piperazine

• Molecular Formula: C20H26N2O3
• Molecular Weight: 342.4 g/mol
• IUPAC Name: [4-(adamantane-1-carbonyl)piperazin-1-yl]-(furan-2-yl)methanone
• InChI: InChI=1S/C20H26N2O3/c23-18(17-2-1-7-25-17)21-3-5-22(6-4-21)19(24)20-11-14-8-15(12-20)10-16(9-14)13-20/h1-2,7,14-16H,3-6,8-13H2
• InChI Key: SDOPVRHXTMFUPI-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C(=O)C2=CC=CO2)C(=O)C34CC5CC(C3)CC(C5)C4

Description

1-(1-Adamantylcarbonyl)-4-(2-furoyl)piperazine, also known as ACFP, is a chemical compound that has gained interest in scientific research due to its potential application in cancer treatment. ACFP belongs to the class of piperazine derivatives, which are known for their diverse biological activities.

Mechanism of Action

The exact mechanism of action of 1-(1-Adamantylcarbonyl)-4-(2-furoyl)piperazine is not fully understood. However, studies have suggested that 1-(1-Adamantylcarbonyl)-4-(2-furoyl)piperazine exerts its anti-cancer effects by inhibiting the activity of certain enzymes, such as matrix metalloproteinases and phosphatidylinositol 3-kinase. These enzymes are involved in various cellular processes, including cell growth, migration, and invasion. By inhibiting these enzymes, 1-(1-Adamantylcarbonyl)-4-(2-furoyl)piperazine may prevent the growth and spread of cancer cells.
Biochemical and Physiological Effects
1-(1-Adamantylcarbonyl)-4-(2-furoyl)piperazine has been found to have various biochemical and physiological effects. Studies have shown that 1-(1-Adamantylcarbonyl)-4-(2-furoyl)piperazine can induce oxidative stress in cancer cells, which can lead to cell death. 1-(1-Adamantylcarbonyl)-4-(2-furoyl)piperazine has also been found to modulate the expression of certain genes involved in cancer progression. Additionally, 1-(1-Adamantylcarbonyl)-4-(2-furoyl)piperazine has been shown to inhibit the activity of certain signaling pathways, such as the Akt/mTOR pathway, which is involved in cell growth and survival.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(1-Adamantylcarbonyl)-4-(2-furoyl)piperazine in lab experiments is that it has shown promising anti-cancer effects in various cancer cell lines. Furthermore, 1-(1-Adamantylcarbonyl)-4-(2-furoyl)piperazine has low toxicity in normal cells, which is important for developing safe and effective cancer therapies. However, one limitation of using 1-(1-Adamantylcarbonyl)-4-(2-furoyl)piperazine in lab experiments is that its mechanism of action is not fully understood. Additionally, more studies are needed to determine the optimal dosage and treatment duration of 1-(1-Adamantylcarbonyl)-4-(2-furoyl)piperazine for cancer therapy.

Future Directions

There are several future directions for research on 1-(1-Adamantylcarbonyl)-4-(2-furoyl)piperazine. One direction is to further investigate the mechanism of action of 1-(1-Adamantylcarbonyl)-4-(2-furoyl)piperazine, particularly its effects on specific signaling pathways in cancer cells. Another direction is to explore the potential of 1-(1-Adamantylcarbonyl)-4-(2-furoyl)piperazine in combination therapy with other anti-cancer agents. Additionally, more studies are needed to determine the efficacy of 1-(1-Adamantylcarbonyl)-4-(2-furoyl)piperazine in animal models of cancer and to assess its safety and toxicity in vivo. Finally, there is a need for clinical trials to evaluate the potential of 1-(1-Adamantylcarbonyl)-4-(2-furoyl)piperazine as a cancer therapeutic agent in humans.
Conclusion
In conclusion, 1-(1-Adamantylcarbonyl)-4-(2-furoyl)piperazine is a promising chemical compound that has shown potential as a cancer therapeutic agent. Its anti-cancer effects are thought to be mediated through the inhibition of certain enzymes and signaling pathways in cancer cells. While more research is needed to fully understand its mechanism of action and potential as a cancer therapy, 1-(1-Adamantylcarbonyl)-4-(2-furoyl)piperazine represents an exciting avenue for future scientific research.

Synthesis Methods

The synthesis of 1-(1-Adamantylcarbonyl)-4-(2-furoyl)piperazine involves the reaction of 1-adamantanecarbonyl chloride with 4-(2-furoyl)piperazine in dry dichloromethane. The reaction mixture is stirred at room temperature for several hours, and the resulting product is purified through column chromatography. The yield of 1-(1-Adamantylcarbonyl)-4-(2-furoyl)piperazine is typically around 70%.

Scientific Research Applications

1-(1-Adamantylcarbonyl)-4-(2-furoyl)piperazine has shown potential as a cancer therapeutic agent. Studies have demonstrated that 1-(1-Adamantylcarbonyl)-4-(2-furoyl)piperazine inhibits the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. 1-(1-Adamantylcarbonyl)-4-(2-furoyl)piperazine has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Furthermore, 1-(1-Adamantylcarbonyl)-4-(2-furoyl)piperazine has been found to inhibit the migration and invasion of cancer cells, which are key processes in cancer metastasis.